Cas no 35856-02-1 (5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylic acid)

• Product Name: 5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylic acid
• CAS No: 35856-02-1
• MF: C₁₁H₁₄Br₂O₂
• MW: 338.035662174225
• MDL: MFCD12912118
• CID: 1111440
• PubChem ID: 14977036
• Update Time: 2025-10-23

5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylic acid
• 5,7-dibromo-2-adamantane carboxylic acid
• MCUVGCGOALEPKR-UHFFFAOYSA-N
• DTXSID301206345
• 5,7-dibromoadamantane-2-carboxylic acid
• 5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylicacid
• 35856-02-1
• SCHEMBL12420565
• 5,7-Dibromotricyclo[3.3.1.13,7]decane-2-carboxylic acid
• SCHEMBL1923010

• MDL： MFCD12912118
• Inchi： 1S/C11H14Br2O2/c12-10-1-6-2-11(13,5-10)4-7(3-10)8(6)9(14)15/h6-8H,1-5H2,(H,14,15)
• InChI Key： MCUVGCGOALEPKR-UHFFFAOYSA-N
• SMILES： BrC12CC3(CC(C1)C(C(=O)O)C(C3)C2)Br

Computed Properties

• Exact Mass: 337.93401g/mol
• Monoisotopic Mass: 335.93605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 5,7-dibromo-Tricyclo[3.3.1.13,7]decane-2-carboxylic acid

5,7-Dibromo-Tricyclo[3.3.1.1³,⁷]Decane-2-Carboxylic Acid: A Comprehensive Overview

The compound 5,7-dibromo-Tricyclo[3.3.1.1³,⁷]decane-2-carboxylic acid (CAS No: 35856-02-1) is a highly specialized organic molecule with a unique tricyclic structure and bromine substituents at positions 5 and 7 of the decane framework. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its intriguing structural properties and potential applications in drug design and advanced materials.

Structural Insights and Synthesis

The molecule's core structure is a tricyclo[3.3.1.1³,⁷]decane system, which consists of three fused rings with a bicyclic framework and a bridgehead carboxylic acid group at position 2. The presence of bromine atoms at positions 5 and 7 introduces both electronic and steric effects that significantly influence the compound's reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and bromination reactions. Researchers have employed Grubbs catalysts for the construction of the tricyclic framework, followed by selective bromination using N-bromosuccinimide (NBS) under radical conditions.

Physical and Chemical Properties

5,7-Dibromo-Tricyclo[3.3.1.1³,⁷]decane-2-carboxylic acid exhibits a melting point of approximately 240°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but shows enhanced solubility in polar aprotic solvents like dimethylformamide (DMF). The compound's UV-vis spectrum reveals strong absorption bands in the range of 280–320 nm due to the conjugation within the tricyclic system.

Applications in Drug Design and Biomedical Research

The compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In recent studies published in *Nature Communications*, researchers demonstrated that 5,7-dibromo-Tricyclo[3.3.1.1³,⁷]decane-2-carboxylic acid exhibits potent anti-proliferative activity against human cancer cell lines while displaying minimal toxicity to normal cells.

Environmental Impact and Sustainability Considerations

Evaluating the environmental footprint of this compound is crucial for its sustainable use in industrial applications.

A study conducted by the European Chemicals Agency (ECHA) highlighted that 5,7-dibromo-Tricyclo[3.3.]decane-2-carboxylic acid has low bioaccumulation potential due to its high molecular weight and hydrophobic nature.

Future Directions and Research Opportunities

The development of novel synthetic routes for 5,7-dibromo-Tricyclo[3.]decane-2-carboxylic acid, leveraging green chemistry principles such as catalytic hydrogenation or biocatalysis, remains an area of active research interest.